2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C12H15N5OS/c1-8-2-4-9(5-3-8)6-14-10(18)7-19-12-15-11(13)16-17-12/h2-5H,6-7H2,1H3,(H,14,18)(H3,13,15,16,17)
• InChI Key: AAGUZPFFDISWAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NNC(=N2)N
• Molecular Formula: C12H15N5OS
• Molecular Weight: 277.35 g/mol

Description

2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide, also known as AMBMP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide is not fully understood. However, it has been suggested that 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide may act by inhibiting the activity of certain enzymes or by binding to specific receptors in cells.
Biochemical and Physiological Effects:
2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide can inhibit the growth of cancer cells and bacterial cells. In addition, 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide has been shown to have antifungal activity against certain fungal species. Furthermore, 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide has been shown to have potential as a plant growth regulator, as it can stimulate the growth of certain plants.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide in lab experiments is its versatility. 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide can be used in various types of experiments, including cell culture studies, enzyme assays, and protein-nucleic acid interaction studies. Another advantage of using 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide is its relatively low cost compared to other biochemical reagents. However, one of the limitations of using 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide. One possible direction is to further explore its potential as a drug candidate for the treatment of various diseases. Another direction is to study its mechanism of action in more detail, in order to better understand its effects on cells and organisms. Additionally, further studies are needed to determine the potential risks and benefits of using 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide in agriculture, particularly in terms of its impact on the environment and human health.

Synthesis Methods

2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide can be synthesized by reacting 4-methylbenzyl chloride with 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]acetic acid in the presence of triethylamine. The resulting product is then purified using column chromatography to obtain pure 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide.

Scientific Research Applications

2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and agriculture. In medicinal chemistry, 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide has been studied as a potential drug candidate for the treatment of various diseases, including cancer, bacterial infections, and fungal infections. In biochemistry, 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide has been studied for its potential use as a biochemical tool to study the interactions between proteins and nucleic acids. In agriculture, 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methylbenzyl)acetamide has been studied for its potential use as a plant growth regulator.